Cas no 2260937-36-6 (4-(1,3-Dioxolan-2-yl)-2-fluorobenzenesulfonyl chloride)

• Product Name: 4-(1,3-Dioxolan-2-yl)-2-fluorobenzenesulfonyl chloride
• CAS No: 2260937-36-6
• MF: C₉H₈ClFO₄S
• MW: 266.673824310303
• CID: 6126971
• PubChem ID: 137945321
• Update Time: 2025-10-24

4-(1,3-Dioxolan-2-yl)-2-fluorobenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• EN300-6498997
• 2260937-36-6
• 4-(1,3-dioxolan-2-yl)-2-fluorobenzene-1-sulfonyl chloride
• 4-(1,3-Dioxolan-2-yl)-2-fluorobenzenesulfonyl chloride

• Inchi： 1S/C9H8ClFO4S/c10-16(12,13)8-2-1-6(5-7(8)11)9-14-3-4-15-9/h1-2,5,9H,3-4H2
• InChI Key： MFRCHEAGTLBQDG-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC(=CC=1F)C1OCCO1)(=O)=O

Computed Properties

• Exact Mass: 265.9815858g/mol
• Monoisotopic Mass: 265.9815858g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 61Ų

Additional information on 4-(1,3-Dioxolan-2-yl)-2-fluorobenzenesulfonyl chloride

Introduction to 4-(1,3-Dioxolan-2-yl)-2-fluorobenzenesulfonyl chloride (CAS No. 2260937-36-6)

4-(1,3-Dioxolan-2-yl)-2-fluorobenzenesulfonyl chloride, identified by the CAS number 2260937-36-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of sulfonyl chlorides, which are widely recognized for their utility as intermediates in the synthesis of various biologically active molecules. The presence of both a fluorine substituent and a 1,3-dioxolan-2-yl moiety in its structure imparts unique electronic and steric properties, making it a valuable building block for the development of novel therapeutic agents.

The 1,3-dioxolan-2-yl group, also known as an ethylene oxide derivative, is known for its ability to enhance the solubility and bioavailability of attached molecules. This feature is particularly advantageous in pharmaceutical applications where oral or injectable formulations are desired. The fluorine atom, on the other hand, is a well-documented pharmacophore that can modulate metabolic stability, binding affinity, and overall biological activity. The combination of these two functional groups in 4-(1,3-Dioxolan-2-yl)-2-fluorobenzenesulfonyl chloride suggests potential applications in drug discovery and medicinal chemistry.

In recent years, there has been a surge in research focused on the development of fluorinated sulfonyl chlorides due to their role as key intermediates in the synthesis of sulfonamides and other heterocyclic compounds. Sulfonamides are a major class of pharmaceuticals with applications ranging from antibiotics to anti-inflammatory agents. The introduction of fluorine into these molecules often enhances their pharmacological properties, leading to improved efficacy and reduced side effects. For instance, studies have shown that fluorinated sulfonyl chlorides can serve as efficient precursors for the synthesis of fluorosulfonamides, which exhibit enhanced binding to biological targets such as enzymes and receptors.

The synthesis of 4-(1,3-Dioxolan-2-yl)-2-fluorobenzenesulfonyl chloride typically involves multi-step reactions starting from readily available aromatic precursors. The process often begins with the halogenation of benzene derivatives followed by sulfonylation with a suitable agent like chlorosulfonic acid or sulfur trioxide chloride. The subsequent introduction of the 1,3-dioxolan-2-yl group can be achieved through nucleophilic substitution or ring-opening reactions. The precise regioselectivity and stereochemistry of these reactions are critical to obtaining the desired product with high yield and purity.

One of the most compelling aspects of 4-(1,3-Dioxolan-2-yl)-2-fluorobenzenesulfonyl chloride is its versatility in medicinal chemistry. Researchers have leveraged this compound to develop novel scaffolds for small-molecule drugs targeting various diseases. For example, recent studies have demonstrated its utility in generating fluorosulfonamides with potential antiviral and anticancer properties. The fluorine atom enhances the interactions between these molecules and their biological targets, leading to improved drug-like characteristics such as higher potency and selectivity.

The role of computational chemistry in optimizing the synthesis and applications of 4-(1,3-Dioxolan-2-yl)-2-fluorobenzenesulfonyl chloride cannot be overstated. Advanced computational methods allow researchers to predict reaction outcomes, optimize reaction conditions, and design new synthetic routes with greater efficiency. These tools have been instrumental in accelerating drug discovery pipelines by reducing experimental trial-and-error processes. Furthermore, computational modeling helps in understanding the structural and electronic properties of this compound, which is essential for rational drug design.

From a biological perspective, the incorporation of both a fluorine substituent and a 1,3-dioxolan-2-yl group into a sulfonyl chloride framework opens up possibilities for modulating various pharmacokinetic parameters. The dioxolan ring can influence solubility and permeability across biological membranes, while the fluorine atom can fine-tune metabolic stability and binding interactions. Such features are particularly valuable in designing drugs that require specific absorption, distribution, metabolism, excretion (ADME) profiles.

In conclusion,4-(1,3-Dioxolan-2-yl)-2-fluorobenzenesulfonyl chloride (CAS No. 2260937-36-6) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features make it an excellent candidate for synthesizing novel bioactive molecules with enhanced pharmacological properties. As research continues to evolve，this compound is likely to play an increasingly important role in the development of next-generation therapeutics targeting diverse diseases.